Cas no 1806365-10-5 (2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole)

• Product Name: 2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole
• CAS No: 1806365-10-5
• MF: C₉H₅ClN₂O₄
• MW: 240.600001096725
• CID: 4818590
• Update Time: 2025-10-31

2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole

• Inchi： 1S/C9H5ClN2O4/c10-4-7(13)9-11-6-3-5(12(14)15)1-2-8(6)16-9/h1-3H,4H2
• InChI Key： UAHUHZSEHKXWML-UHFFFAOYSA-N
• SMILES： ClCC(C1=NC2C=C(C=CC=2O1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.6
• Topological Polar Surface Area: 88.9

Additional information on 2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole

Introduction to 2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole (CAS No. 1806365-10-5)

2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1806365-10-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This heterocyclic compound belongs to the benzo[d]oxazole family, a class of molecules known for their diverse biological activities and utility in drug development. The presence of both a nitro group and an acetyl chloride moiety in its structure imparts unique reactivity and potential therapeutic applications, making it a subject of intense study in academic and industrial research settings.

The structural framework of 2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole consists of a benzo[d]oxazole core, which is a fused bicyclic system comprising a benzene ring and an oxygen-containing heterocycle. The nitro group at the 5-position introduces electrophilicity and electron-withdrawing effects, while the 2-chloroacetyl substituent enhances functionalization possibilities through nucleophilic addition reactions. This combination of structural features makes the compound a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of benzo[d]oxazole derivatives. Studies have demonstrated that modifications at the 2- and 5-positions of the benzo[d]oxazole scaffold can significantly influence biological activity. The nitro group, for instance, can serve as a probe for understanding redox-sensitive mechanisms, while the acetyl chloride functionality allows for further derivatization into amides or esters, which are common pharmacophores in drug molecules.

One of the most compelling aspects of 2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole is its utility as a building block in medicinal chemistry. Researchers have leveraged its reactivity to synthesize analogs with enhanced binding affinity to target proteins. For example, modifications at the 2-chloroacetyl position have been explored to improve solubility and metabolic stability, while the nitro group has been used to modulate receptor interactions. These efforts have led to promising candidates for treating various diseases, including inflammatory disorders and infectious diseases.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole. Molecular modeling techniques allow researchers to predict binding modes and optimize structures before experimental synthesis. This approach has been particularly valuable in identifying lead compounds that exhibit high efficacy and low toxicity. The integration of machine learning algorithms has also enabled rapid screening of large chemical libraries, streamlining the identification of promising derivatives.

The role of 2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole in drug discovery extends beyond its use as an intermediate. Functional groups such as the nitro and acetyl chloride moieties provide handles for chemical manipulation, enabling the creation of prodrugs or bioconjugates. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving bioavailability or targeting specificity. Bioconjugation techniques involve linking therapeutic molecules to carriers like antibodies or nanoparticles, enhancing delivery systems for targeted therapies.

Another area where 2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole has shown promise is in the development of diagnostic agents. The unique spectral properties of benzo[d]oxazole derivatives make them suitable for fluorescence-based assays and imaging techniques. Researchers have utilized compounds like this one to develop probes for detecting biomarkers associated with diseases such as cancer and neurodegenerative disorders. The ability to visualize biological processes at the molecular level has significant implications for early disease detection and personalized medicine.

The synthesis of 2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole involves multi-step organic reactions that highlight its synthetic versatility. Key steps typically include nitration of benzo[d]oxazole precursors followed by selective acetylation at the 2-position. Advances in green chemistry principles have also influenced synthetic methodologies, with efforts focused on reducing waste and improving atom economy. Catalytic processes and solvent-free reactions have been explored to enhance efficiency and sustainability.

The pharmacokinetic properties of 2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole derivatives are another critical consideration in drug development. Researchers assess factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) to ensure that compounds are safe and effective. Structural modifications can significantly impact these properties; for instance, introducing polar functional groups may improve oral bioavailability while reducing systemic toxicity.

In conclusion, 2-(2-Chloroacetyl)-5-nitrobenzo[d]oxazole (CAS No. 1806365-10-5) represents a valuable asset in pharmaceutical research due to its structural complexity and functional diversity. Its applications span from serving as a synthetic intermediate to being a precursor for bioactive molecules with potential therapeutic uses. The ongoing exploration of its pharmacological properties underscores its importance in advancing drug discovery efforts across multiple therapeutic areas.